Cas no 150372-43-3 (Phenol, 4-(1,3-dithiolan-2-yl)-, acetate)

Phenol, 4-(1,3-dithiolan-2-yl)-, acetate Properties

Names and Identifiers

• Phenol, 4-(1,3-dithiolan-2-yl)-, acetate
• acetic acid,4-(1,3-dithiolan-2-yl)phenol
• DTXSID00772437
• 150372-43-3
• Acetic acid--4-(1,3-dithiolan-2-yl)phenol (1/1)
• Acetic acid;4-(1,3-dithiolan-2-yl)phenol
• +Expand

• InChIKey： QTSDPSBFXMMHIA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10OS2.C2H4O2/c10-8-3-1-7(2-4-8)9-11-5-6-12-9;1-2(3)4/h1-4,9-10H,5-6H2;1H3,(H,3,4)
• SMILES： CC(=O)O.C1CSC(S1)C2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 258.03852
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 258.03843665g/mol
• Heavy Atom Count: 16
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 57.53